Cas no 128537-44-0 (4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester)
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylic acid ethyl ester is a pyrazole-based ester compound with applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyrazole core, enhancing reactivity for further functionalization. The ethyl ester group improves solubility in organic solvents, facilitating synthetic modifications. The 2-methylpropyl side chain contributes to lipophilicity, which may influence bioavailability in drug development. This compound serves as a versatile intermediate in heterocyclic chemistry, particularly for constructing biologically active molecules. Its stability under standard storage conditions ensures reliable handling in laboratory settings. Researchers value its potential as a precursor for developing novel pyrazole derivatives with tailored properties.
128537-44-0 structure
Product Name:4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester
CAS No:128537-44-0
MF:C11H17ClN2O2
MW:244.717881917953
CID:63946
PubChem ID:14793343
Update Time:2025-06-07
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-chloro-3-isobutyl-1-methyl-1H-pyrazole-5-carboxylate
- 4-CHLORO-1-METHYL-3-(2-METHYLPROPYL)-1H-. PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- ethyl 4-chloro-2-methyl-5-(2-methylpropyl)pyrazole-3-carboxylate
- 1H-Pyrazole-5-carboxylicacid,4-chloro-1-methyl-3-(2-methylpropyl)-,ethyl ester
- 4-CHLORO-1-METHYL-3-(2-METHYLPROPYL)-1H-PYRAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- 1H-Pyrazole-5-carboxylic acid, 4-chloro-1-methyl-3-(2-methylpropyl)-, ethyl ester
- 128537-44-0
- N-(3-Chloropropyl)4-bromobenzenesulfonamide
- DTXSID00564096
- Ethyl 4-chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylate
- 4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester
-
- Inchi： 1S/C11H17ClN2O2/c1-5-16-11(15)10-9(12)8(6-7(2)3)13-14(10)4/h7H,5-6H2,1-4H3
- InChI Key： GUECSZIEWZBYPF-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)N(C)N=C1CC(C)C
Computed Properties
- Exact Mass: 244.09800
- Monoisotopic Mass: 244.0978555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 340.5 °C at 760 mmHg
- Flash Point: 159.7 °C
- Refractive Index: 1.53
- PSA: 44.12000
- LogP: 2.44870
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C278890-50mg |
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester |
128537-44-0 | 50mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C278890-100mg |
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester |
128537-44-0 | 100mg |
$ 305.00 | 2022-04-01 | ||
| TRC | C278890-250mg |
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester |
128537-44-0 | 250mg |
$ 605.00 | 2022-04-01 |
4-Chloro-1-methyl-3-(2-methylpropyl)-1H-pyrazole-5-carboxylicacid ethylester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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